![molecular formula C18H13ClN2O2 B2360831 4-chloro-3-[(Z)-(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one CAS No. 882747-37-7](/img/structure/B2360831.png)
4-chloro-3-[(Z)-(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one
Description
4-Chloro-3-[(Z)-(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one, also known as 4-Chloro-3-indolylmethylene-1H-indol-2-one, is a heterocyclic compound of indole and chloro-substituted indole. It is an important synthetic intermediate in the pharmaceutical industry, and is used in the synthesis of a variety of drugs and agrochemicals. It is also used in the synthesis of other compounds, including indole derivatives, indole-3-acetic acid and its derivatives, and indole-3-acetonitrile. This compound has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Pharmaceutical Research and Drug Development
- Antimicrobial Properties : Researchers have investigated the antimicrobial potential of this compound. It may exhibit activity against bacteria, fungi, or other pathogens .
- Anticancer Activity : The indole scaffold in this compound suggests potential anticancer properties. Scientists explore its effects on cancer cell lines and tumor growth inhibition .
Biochemical Studies
- β-Glucuronidase Substrate : The compound 5-Bromo-4-chloro-3-indolyl-β-D-glucuronic acid (a derivative) serves as a substrate for β-glucuronidase. After enzymatic hydrolysis, it produces an insoluble, intense indigo-blue chromophore .
Chemical Synthesis and Organic Chemistry
- Synthetic Intermediates : Researchers use this compound as an intermediate in the synthesis of other molecules. Its unique structure allows for diverse functional group modifications .
- Cycloalkane Nomenclature : The systematic naming of this compound follows IUPAC rules. It can serve as an example for teaching cycloalkane nomenclature .
properties
IUPAC Name |
(3Z)-4-chloro-3-[(5-methoxy-1H-indol-3-yl)methylidene]-1H-indol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClN2O2/c1-23-11-5-6-15-12(8-11)10(9-20-15)7-13-17-14(19)3-2-4-16(17)21-18(13)22/h2-9,20H,1H3,(H,21,22)/b13-7- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVUXXBUDHZACRU-QPEQYQDCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC=C2C=C3C4=C(C=CC=C4Cl)NC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=C1)NC=C2/C=C\3/C4=C(C=CC=C4Cl)NC3=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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